Cas no 1713461-77-8 ((3-Ethyl-2,4-dioxo-3,4-dihydro-2H-pyrido[2,3-d]pyrimidin-1-yl)-acetic acid)

• Product Name: (3-Ethyl-2,4-dioxo-3,4-dihydro-2H-pyrido[2,3-d]pyrimidin-1-yl)-acetic acid
• CAS No: 1713461-77-8
• MF: C₁₁H₁₁N₃O₄
• MW: 249.222742319107
• CID: 5152300
• Update Time: 2025-05-19

(3-Ethyl-2,4-dioxo-3,4-dihydro-2H-pyrido[2,3-d]pyrimidin-1-yl)-acetic acid Chemical and Physical Properties

Names and Identifiers

• (3-Ethyl-2,4-dioxo-3,4-dihydro-2H-pyrido[2,3-d]pyrimidin-1-yl)-acetic acid

• Inchi： 1S/C11H11N3O4/c1-2-13-10(17)7-4-3-5-12-9(7)14(11(13)18)6-8(15)16/h3-5H,2,6H2,1H3,(H,15,16)
• InChI Key： HGVHETDPNXLZGL-UHFFFAOYSA-N
• SMILES： C1(=O)N(CC)C(=O)C2=CC=CN=C2N1CC(O)=O

Additional information on (3-Ethyl-2,4-dioxo-3,4-dihydro-2H-pyrido[2,3-d]pyrimidin-1-yl)-acetic acid

Introduction to (3-Ethyl-2,4-dioxo-3,4-dihydro-2H-pyrido[2,3-d]pyrimidin-1-yl)-acetic Acid and Its Significance in Modern Chemical Biology

Chemical compounds play a pivotal role in the advancement of pharmaceuticals and biotechnology, with each molecule holding the potential to revolutionize therapeutic interventions. Among these, (3-Ethyl-2,4-dioxo-3,4-dihydro-2H-pyrido[2,3-d]pyrimidin-1-yl)-acetic acid (CAS No. 1713461-77-8) stands out as a compound of significant interest due to its unique structural and functional properties. This compound belongs to the pyrido[2,3-d]pyrimidine class, a scaffold that has garnered considerable attention in the field of medicinal chemistry for its potential applications in drug development.

The structure of (3-Ethyl-2,4-dioxo-3,4-dihydro-2H-pyrido[2,3-d]pyrimidin-1-yl)-acetic acid features a fused heterocyclic system consisting of a pyrimidine ring embedded within a pyridine ring. This dual-ring system contributes to its complex interactions with biological targets, making it a promising candidate for further exploration in drug discovery. The presence of an acetic acid moiety at the 1-position of the pyrido[2,3-d]pyrimidine core enhances its solubility and bioavailability, which are critical factors in the development of new pharmaceuticals.

In recent years, there has been a surge in research focusing on pyrido[2,3-d]pyrimidine derivatives due to their demonstrated efficacy in various biological assays. These compounds have shown promise as inhibitors of kinases and other enzymes involved in cancer pathways. For instance, studies have highlighted the potential of such derivatives as EGFR (epidermal growth factor receptor) inhibitors, which are crucial in targeting cancers with mutations in this receptor. The (3-Ethyl-2,4-dioxo-3,4-dihydro-2H-pyrido[2,3-d]pyrimidin-1-yl)-acetic acid structure is particularly intriguing because it incorporates modifications that could enhance binding affinity and selectivity against these targets.

One of the most compelling aspects of this compound is its ability to modulate cellular signaling pathways associated with inflammation and metabolic disorders. Emerging research indicates that (3-Ethyl-2,4-dioxo-3,4-dihydro-2H-pyrido[2,3-d]pyrimidin-1-yl)-acetic acid may interact with NFκB (nuclear factor kappa B) and other transcription factors involved in regulating inflammatory responses. This interaction could make it a valuable tool in developing treatments for chronic inflammatory conditions such as rheumatoid arthritis and inflammatory bowel disease.

The synthesis of (3-Ethyl-2,4-dioxo-3,4-dihydro-2H-pyrido[2,3-d]pyrimidin-1-yl)-acetic acid involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques such as catalytic hydrogenation and palladium-catalyzed cross-coupling reactions are often employed to construct the complex heterocyclic framework. The optimization of these synthetic pathways is crucial for scalable production and further development of derivatives with enhanced pharmacological properties.

From a computational chemistry perspective, the molecular modeling of (3-Ethyl-2,4-dioxo-3,4-dihydro-2H-pyrido[2,3-d]pyrimidin-1-yl)-acetic acid has provided insights into its binding mode with biological targets. Techniques such as molecular dynamics simulations and quantum mechanical calculations have been instrumental in predicting how this compound interacts with proteins at an atomic level. These studies not only aid in understanding its mechanism of action but also guide the design of more potent analogs by identifying key interaction sites and optimizing binding interactions.

The pharmacokinetic profile of (3-Ethyl-2,4-dioxo-3,4-dihydro-2H-pyrido[2,3-d]pyrimidin-1-yl)-acetic acid is another critical area of investigation. In vitro studies have shown that this compound exhibits moderate solubility in water and oil-based media, suggesting potential for oral administration. Additionally, preliminary toxicity assessments indicate that it is well-tolerated at therapeutic doses but may require dose adjustments to minimize off-target effects. Further preclinical studies are necessary to fully characterize its safety profile and establish optimal dosing regimens.

The therapeutic potential of (3-Ethyl-2,4-dioxo-3,4-dihydro-2H-pyrido[2,3-d]pyrimidin-1-yl)-acetic acid extends beyond oncology and inflammation management. Recent investigations have explored its role in neurodegenerative diseases such as Alzheimer's and Parkinson's disease. The compound's ability to cross the blood-brain barrier and interact with neuroprotective pathways makes it an attractive candidate for developing novel treatments for these conditions. Moreover, (CAS No. 1713461) 1713461 research suggests that it may also have applications in managing metabolic disorders by modulating insulin sensitivity and glucose homeostasis.

As our understanding of biological systems continues to evolve, (CAS No.) 1713461 will likely find new applications through interdisciplinary approaches combining synthetic chemistry, computational biology, and clinical research. The integration of machine learning algorithms into drug discovery pipelines has accelerated the identification of promising candidates like this one by predicting their biological activity based on structural features alone. Such innovations are paving the way for more efficient development processes tailored to individual patient needs.

In conclusion, (CAS No.) 1713461 represents a significant advancement in medicinal chemistry due to its unique structural features, versatile biological activities, and potential therapeutic applications across multiple disease areas including cancer, inflammation, neurodegeneration, metabolic disorders, among others. As research progresses, further optimization will enhance its efficacy while minimizing side effects making it an invaluable asset for future drug development efforts.